2,6-difluoro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide

• IUPAC Name: 2,6-difluoro-N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide
• InChI: InChI=1S/C16H11F2N3O2/c1-9-14(16(23)21-8-3-2-7-12(21)19-9)20-15(22)13-10(17)5-4-6-11(13)18/h2-8H,1H3,(H,20,22)
• InChI Key: QVMJPEVQMLLSCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C=CC=CC2=N1)NC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C16H11F2N3O2
• Molecular Weight: 315.27 g/mol

Description

“2,6-difluoro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide” is a chemical compound. It is used in the synthesis of a Fe complex, which is employed in aromatic C−F hydroxylation reactions.

Mechanism of Action

The mechanism of action of 2,6-difluoro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide has been studied in detail. The compound acts as a potent inhibitor of c-Met, Axl, and Mer tyrosine kinases. These enzymes are known to play a crucial role in cancer progression and metastasis. Inhibition of these enzymes by this compound leads to the suppression of cancer cell proliferation, migration, and invasion.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent inhibitory activity against various enzymes such as c-Met, Axl, and Mer tyrosine kinases. Inhibition of these enzymes leads to the suppression of cancer cell proliferation, migration, and invasion. Therefore, the compound has the potential to be developed as a novel anticancer agent.

Advantages and Limitations for Lab Experiments

One of the advantages of 2,6-difluoro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide is its potent inhibitory activity against various enzymes such as c-Met, Axl, and Mer tyrosine kinases. This makes the compound a potential candidate for the development of novel anticancer agents. However, one of the limitations of the compound is its low solubility in water. This makes it difficult to administer the compound in vivo.

Future Directions

There are several future directions for the research on 2,6-difluoro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide. One of the future directions is to develop novel analogs of the compound that exhibit improved solubility and potency. Another future direction is to investigate the potential of the compound as a therapeutic agent for other diseases such as Alzheimer's disease and Parkinson's disease. Furthermore, the compound can be used as a tool to study the role of c-Met, Axl, and Mer tyrosine kinases in cancer progression and metastasis.

Synthesis Methods

The synthesis of 2,6-difluoro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide has been reported in the literature. The synthesis involves the reaction of 2,6-difluorobenzoyl chloride with 2-amino-4-methyl-3-oxo-3,4-dihydropyrido[1,2-a]pyrimidine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform under reflux conditions. The resulting product is purified by column chromatography to obtain the pure compound.

Scientific Research Applications

2,6-difluoro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. The compound has been shown to exhibit potent inhibitory activity against various enzymes such as c-Met, Axl, and Mer tyrosine kinases. These enzymes are known to play a crucial role in cancer progression and metastasis. Therefore, this compound has the potential to be developed as a novel anticancer agent.